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Compound of Interest

Compound Name: MBP146-78

Cat. No.: B1663845 Get Quote

Application Notes
MBP146-78 is a potent and selective inhibitor of cyclic GMP-dependent protein kinases (PKG).

[1] It has demonstrated significant activity against various parasites, including Toxoplasma

gondii and Plasmodium species, making it a valuable tool for research in parasitology and

related fields.[2] The compound displays cytostatic activity against T. gondii tachyzoites with an

IC50 of 210 nM and is effective in in vivo models of toxoplasmosis and malaria.[2][3] Proper

preparation of stock solutions is critical to ensure the accuracy and reproducibility of

experimental results. This document provides detailed protocols for the preparation of

MBP146-78 stock solutions for both in vitro and in vivo applications.

MBP146-78 is sparingly soluble in water but shows good solubility in organic solvents such as

Dimethyl Sulfoxide (DMSO) and Ethanol.[1] For cell-based assays, it is crucial to keep the final

concentration of DMSO below 0.5% to avoid cellular toxicity.[4] For in vivo studies, various

formulations are available to enhance solubility and bioavailability.
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Property Value

Molecular Formula C₂₁H₂₂FN₃

Molecular Weight 335.42 g/mol [1]

CAS Number 188343-77-3[1]

Appearance Solid Powder

Purity ≥98%

Solubility Data
Solvent Solubility

DMSO ≥ 12 mg/mL (≥ 35.77 mM)[1]

Ethanol ~12 mg/mL[1]

Water Insoluble[1]

Formulation 1 (In Vivo)
≥ 0.77 mg/mL in 10% DMSO, 40% PEG300, 5%

Tween-80, 45% Saline[3]

Formulation 2 (In Vivo)
≥ 0.77 mg/mL in 10% DMSO, 90% (20% SBE-β-

CD in Saline)[3]

Formulation 3 (In Vivo) ≥ 0.77 mg/mL in 10% DMSO, 90% Corn Oil[3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (for In Vitro Use)
This protocol describes the preparation of a 10 mM DMSO stock solution, which can be further

diluted to working concentrations for cell-based assays.

Materials:

MBP146-78 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh out the desired amount of MBP146-78 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.354 mg of MBP146-78 (Molecular Weight =

335.42).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For a 10

mM stock, add 1 mL of DMSO to 3.354 mg of MBP146-78.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a

water bath (37°C) or sonication can be used to aid dissolution if precipitation is observed.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to 1 year or at -80°C for up to 2 years.[1][3]
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Protocol 1: High-Concentration DMSO Stock

Weigh MBP146-78 Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Apply gentle heat/sonication if needed)

Aliquot into single-use tubes

Store at -20°C or -80°C
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Protocol 2: In Vivo Formulation

Start with MBP146-78
DMSO Stock Solution

Add PEG300 and Mix

Add Tween-80 and Mix

Add Saline to Final Volume

Use Immediately for Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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